Cas no 1219799-10-6 (N-Butyrylglycine-2,2-d2)

• Product Name: N-Butyrylglycine-2,2-d2
• CAS No: 1219799-10-6
• MF: C₆H₁₁NO₃
• MW: 147.168765306473
• CID: 1004068
• Update Time: 2025-06-10

N-Butyrylglycine-2,2-d2 Chemical and Physical Properties

Names and Identifiers

• N-n-Butyrylglycine-2,2-d2
• N-Butyrylglycine-2,2-d2
• Butyroyl glycine-2d2

• Inchi： 1S/C6H11NO3/c1-2-3-5(8)7-4-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)/i4D2
• InChI Key： WPSSBBPLVMTKRN-APZFVMQVSA-N
• SMILES： O=C(CCC)NC([2H])([2H])C(=O)O

Computed Properties

• Exact Mass: 147.086446705 g/mol
• Monoisotopic Mass: 147.086446705 g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4
• Molecular Weight: 147.17

Additional information on N-Butyrylglycine-2,2-d2

Professional Introduction to N-Butyrylglycine-2,2-d2 (CAS No. 1219799-10-6)

N-Butyrylglycine-2,2-d2, identified by the Chemical Abstracts Service registry number CAS No. 1219799-10-6, is a specialized deuterated derivative of N-butylglycine. This compound has garnered significant attention in the field of pharmaceutical research and biomedicine due to its unique structural properties and potential applications. The deuterium labeling at the 2,2 positions enhances its stability and isotopic purity, making it a valuable tool in various scientific investigations.

The molecular structure of N-butyrylglycine-2,2-d2 consists of a butyl group attached to an amino acid backbone, with deuterium atoms substituting the hydrogen atoms at the specified positions. This modification not only improves the compound's resistance to metabolic degradation but also allows for more accurate tracing in biochemical pathways. Such characteristics are particularly useful in studies involving metabolic flux analysis and enzyme kinetics.

In recent years, N-butyrylglycine-2,2-d2 has been employed in cutting-edge research aimed at understanding the mechanisms of drug metabolism and transport. Its isotopic form provides researchers with a means to differentiate between endogenous and exogenous compounds, facilitating more precise measurements in pharmacokinetic studies. This has been particularly relevant in the development of new therapeutic agents where understanding absorption, distribution, metabolism, and excretion (ADME) profiles is crucial.

One of the most compelling applications of N-butyrylglycine-2,2-d2 is in the field of proteomics and mass spectrometry. The deuterated version of this compound serves as an internal standard, helping to correct for variations in ionization efficiency and improving the accuracy of quantitative analyses. This has opened new avenues for researchers studying protein modifications and enzyme-catalyzed reactions.

The pharmaceutical industry has also shown interest in N-butyrylglycine-2,2-d2 for its potential role in drug discovery and development. By incorporating deuterium atoms into drug candidates, researchers can enhance their metabolic stability and reduce susceptibility to degradation by enzymes such as cytochrome P450. This approach has been successfully applied in the optimization of small molecule drugs, leading to improved bioavailability and extended half-lives.

Furthermore, N-butyrylglycine-2,2-d2 has found utility in neurochemical research. The compound's ability to mimic endogenous amino acids while maintaining isotopic purity makes it an ideal candidate for studying neurotransmitter pathways. Studies have suggested that deuterated analogs can provide insights into the dynamics of synaptic transmission and receptor binding affinities.

Advances in synthetic chemistry have made it increasingly feasible to produce high-purity forms of N-butyrylglycine-2,2-d2, further expanding its applications. Techniques such as solid-state deuterium exchange and catalytic hydrogenation have enabled researchers to achieve precise control over isotopic distribution, ensuring consistent results across experiments.

The use of N-butyrylglycine-2,2-d2 in clinical trials is still in its nascent stages, but preliminary findings are promising. Researchers are exploring its potential as a biomarker for various diseases, including metabolic disorders and neurodegenerative conditions. The compound's unique properties make it an attractive candidate for diagnostic tools that can provide non-invasive assessments of physiological states.

As our understanding of molecular interactions continues to evolve, the role of isotopically labeled compounds like N-butyrylglycine-2,2-d2 will undoubtedly expand. The ability to track specific atoms within complex biological systems offers unprecedented insights into cellular processes and disease mechanisms. This underscores the importance of continued investment in research tools that enhance our capacity to investigate life at the molecular level.

In conclusion, N-butyrylglycine-2,2-d2 (CAS No. 1219799-10-6) represents a significant advancement in biomedicine and pharmaceutical research. Its unique structural features and isotopic modifications make it a versatile tool for a wide range of applications, from fundamental biochemical studies to clinical diagnostics. As scientific methodologies evolve further into precision medicine and personalized therapies, compounds like this will play an increasingly critical role in driving innovation forward.